7H-Furo(3,2-g)(1)benzopyran-7-one, 2-(1-methylethenyl)-

• CAS RN: 11037-15-3
• Molecular Formula: C14H10O3
• Molecular Weight: 226.231
• IUPAC Name: 2-prop-1-en-2-ylfuro[3,2-g]chromen-7-one
• InChI: InChI=1S/C14H10O3/c1-8(2)11-6-10-5-9-3-4-14(15)17-12(9)7-13(10)16-11/h3-7H,1H2,2H3
• InChI Key: ILVSRSSJBQSUJM-UHFFFAOYSA-N
• SMILES: CC(=C)C1=CC2=C(O1)C=C3C(=C2)C=CC(=O)O3

Description

7H-Furo(3,2-g)(1)benzopyran-7-one, 2-(1-methylethenyl)- is a natural product found in Peucedanum praeruptorum with data available.

Scientific Research Applications

Synthesis and Biological Properties

• Derivatives of 7H-furo-[3,2-g]-1-benzopyran, including 7H-Furo(3,2-g)(1)benzopyran-7-one, have been synthesized for potential pharmacological interest. These compounds were prepared through the condensation of kellinone with malonic acid derivatives (Pecori Vettori et al., 1975).
• A novel synthetic method for Methoxy-7H-Furo(3,2-g)(1)benzopyran-7-One was developed. This compound exhibits a range of biological properties, and the synthesis method involves etherification, iodination, Pechmann condensation, and other steps (Hua et al., 2009).

Chemical Structure and Analysis

• The crystal structure of a derivative, 2,3-dihydro-2-(1-hydr­oxy-1-methyl­ethyl)-9-meth­oxy-7H-furo[3,2-g][1]benzopyran-7-one, was stabilized by inter­molecular O—H⋯O hydrogen-bond interactions, forming zigzag chains. This highlights the molecular interactions that could influence biological activity (Bauri et al., 2006).

Potential Pharmacological Applications

• Certain derivatives of 7H-furo[3,2-g][1]benzopyran-7-one have shown promise as antimicrobial agents. Their structures were established based on spectral and analytical data, and they exhibited significant antimicrobial activity (Mulwad & Hegde, 2009).
• 7H-furo[3,2-g][1]benzopyran-7-one derivatives have also been identified as potential EGFR and VEGFR-2 kinase inhibitors, suggesting their applicability in cancer research. The derivatives were synthesized using 5-hydroxybergapten and 5-hydroxyisopimpinellin as starting materials (Amr et al., 2017).

Structural and Spectroscopic Studies

• The crystal structure of a 7H-furo-[3,2-g]-benzopyran-7-one derivative was determined from X-ray diffraction data, providing insights into its molecular geometry and potential interactions in biological systems (Padha et al., 1995).